5-(4-Trifluoromethylphenylaminosulfonyl)-2-oxindole

• Molecular Formula: C15H11F3N2O3S
• Molecular Weight: 356.3 g/mol
• IUPAC Name: 2-oxo-N-[4-(trifluoromethyl)phenyl]-1,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C15H11F3N2O3S/c16-15(17,18)10-1-3-11(4-2-10)20-24(22,23)12-5-6-13-9(7-12)8-14(21)19-13/h1-7,20H,8H2,(H,19,21)
• InChI Key: AEJCJSGFTXNMLX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=C(C=C3)C(F)(F)F)NC1=O

Description

5-(4-Trifluoromethylphenylaminosulfonyl)-2-oxindole is a useful research compound. Its molecular formula is C15H11F3N2O3S and its molecular weight is 356.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of 2.1 g of 5-chlorosulfonyl-2-oxindole, 1.6 g of 4-trifluoromethylaniline and 1.4 g of pyridine in 20 mL of dichloromethane was stirred at room temperature for 4 hours. The precipitate which formed was collected by vacuum filtration, washed twice with 5 mL of water and dried under vacuum at 40° C. overnight to give 2.4 g of crude product containing some impurities by thin layer chromatography. The crude product was chromatographed on silica gel eluting with ethyl acetate:hexane (1:2) to give 1.2 g (37% yield) of 5-(4-trifluoromethylphenyl-aminosulfonyl)-2-oxindole.

Synthesis routes and methods II

Procedure details

A suspension of 2.1 g of 5-chlorosulphonyl-2-oxindole, 1.6 g of 4-trifluoromethylaniline and 1.4 g of pyridine in 20 mL of dichloromethane was stirred at room temperature for 4 hours. The precipitate which formed was collected by vacuum filtration, washed twice with 5 mL of water and dried under vacuum at 40° C. overnight to give 2.4 g of crude product containing some impurities by thin layer chromatography. The crude product was chromatographed on silica gel eluting with ethyl acetate:hexane (1,2) to give 1.2 g (37% yield) of 5-(4-trifluoromethylphenyl-aminosulfonyl)-2-oxindole.